Sodium;gold(1+);hydron;2-sulfidobutanedioate

• CAS No.: 12244-57-4
• Product Name: Sodium;gold(1+);hydron;2-sulfidobutanedioate
• Molecular Formula: C4H3AuNa2O4S
• Molecular Weight: 368.1 g/mol
• IUPAC Name: sodium;gold(1+);hydron;2-sulfidobutanedioate
• Standard InChI: InChI=1S/C4H6O4S.Au.Na/c5-3(6)1-2(9)4(7)8;;/h2,9H,1H2,(H,5,6)(H,7,8);;/q;2*+1/p-2
• Standard InChIKey: LTEMOXGFFHXNNS-UHFFFAOYSA-L
• SMILES: [H+].C(C(C(=O)[O-])[S-])C(=O)[O-].[Na+].[Au+]
• Canonical SMILES: [H+].C(C(C(=O)[O-])[S-])C(=O)[O-].[Na+].[Au+]
• Colorform: White to yellowish-white powder; mixture of mono- and disodium salts
• Description: Gold Sodium Thiomalate is the sodium salt of gold thiomalic acid, an organogold compound with antirheumatic and potential antineoplastic activities. Gold sodium thiomalate (GST) appears to inhibit the activity of atypical protein kinase C iota (PKCiota) by forming a cysteinyl-aurothiomalate adduct with the cysteine residue Cys-69 within the PB1 binding domain of PKCiota. This prevents the binding of Par6 (Partitioning defective protein 6) to PKCiota, thereby inhibiting PKCiota-mediated oncogenic signaling, which may result in the inhibition of tumor cell proliferation, the promotion of tumor cell differentiation, and the induction of tumor cell apoptosis. Atypical PKCiota, a serine/threonine kinase overexpressed in numerous cancer cell types, plays an important role in cancer proliferation, invasion, and survival; Par6 is a scaffold protein that facilitates atypical PKC-mediated phosphorylation of cytoplasmic proteins involved in epithelial and neuronal cell polarization.; Disodium aurothiomalate is an organic sodium salt which is the disodium salt of gold thiomalic acid, with a basic unit comprising two sodium cations and a divalent aurothiomalate anion. It contains an aurothiomalate(2-).; Sodium aurothiomalate is a gold compound that is used for its immunosuppressive anti-rheumatic effects. Gold Sodium Thiomalate is supplied as a solution for intramuscular injection containing 50 mg of Gold Sodium Thiomalate per mL. It is most effective in active progressive rheumatoid arthritis and of little or no value in the presence of extensive deformities or in the treatment of other forms of arthritis.
• Related CAS: 39377-38-3 (di-hydrochloride salt, mono-hydrate)
• Shelf Life: Following the date of manufacture, ... gold sodium thiomalate injection /has an expiration date/ of 5 years.
• Solubility: Very soluble in water; practically insoluble in alcohol, ethe
• Synonyms: Aurolate; Aurothiomalate; Aurothiomalate, Sodium; Gold Disodium Thiomalate, Monohydrate; Gold Sodium Thiomalate; Gold Thiomalate; Gold Thiomalate, Sodium; Gold Thiomalic Acid; Mercaptobutanedioic Acid Monogold(1+) Sodium Salt; Miocrin; Miocrisin; Monogold (1+) Disodium Thiomalate; Myochrysine; Myocrisin; Myocrysine; Sodium Aurothiomalate; Sodium Gold Thiomalate; Sodium Thiomalate, Gold; Sodium Thiomalatoaurate; Tauredon; Thiomalate, Gold; Thiomalatoaurate, Sodium
• PubChem Compound: 11954225
• Last Modified: Nov 11 2021